Unii-H55rrh6H7K
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Overview
Description
NNC 38-1202 is an H3 antagonist that may play a role in reducing caloric intake for cases of obesity and diabetes.
Scientific Research Applications
Nanotechnology and Material Science
Research in nanotechnology and materials science has shown significant progress with Unii-H55rrh6H7K. One study discusses the liquid-phase syntheses of inorganic nanoparticles, highlighting the development of novel materials fundamental to advancements in various industries and technologies, including electronics (Cushing, Kolesnichenko, & O'connor, 2004). Another study focuses on the synthesis of light-emitting conjugated polymers for electroluminescent devices, emphasizing the role of these materials in advanced technological applications (Grimsdale, Chan, Martin, Jokisz, & Holmes, 2009).
Biomedical and Diagnostic Applications
Unii-H55rrh6H7K is also significant in the biomedical field. A paper on bioimaging mass spectrometry of trace elements highlights its use in biomedical tissue analysis, which is critical in medical and pharmacological research (Becker, Matusch, & Wu, 2014). Furthermore, research on mechanised nanoparticles for drug delivery illustrates the potential of Unii-H55rrh6H7K in developing novel therapies for diseases like cancer (Cotí, Belowich, Liong, Ambrogio, Lau, Khatib, Zink, Khashab, & Stoddart, 2009).
Environmental and Sustainable Development
Unii-H55rrh6H7K contributes to environmental science and sustainable development. A study on a collaborative working environment for large-scale environmental models, like the Unified Air Pollution Model (UNI-DEM), shows its relevance in environmental research and policy-making (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Technological Innovations and Electronics
The development of technological innovations, especially in electronics, is another application of Unii-H55rrh6H7K. Research on a dual-band CMOS front-end for wireless LAN applications demonstrates the integration of this substance in advanced electronic devices and communication systems (Li, Quintal, & Kenneth, 2004).
properties
Product Name |
Unii-H55rrh6H7K |
---|---|
Molecular Formula |
C19H23F3N2O |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
(E)-1-[(2S)-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one |
InChI |
InChI=1S/C19H23F3N2O/c20-19(21,22)16-8-5-15(6-9-16)7-10-18(25)24-13-3-4-17(24)14-23-11-1-2-12-23/h5-10,17H,1-4,11-14H2/b10-7+/t17-/m0/s1 |
InChI Key |
LIWQRVPGHLYPQJ-JEJOPICUSA-N |
Isomeric SMILES |
C1CCN(C1)C[C@@H]2CCCN2C(=O)/C=C/C3=CC=C(C=C3)C(F)(F)F |
SMILES |
O=C(/C=C/C1=CC=C(C(F)(F)F)C=C1)N(CCC2)[C@@H]2CN3CCCC3 |
Canonical SMILES |
C1CCN(C1)CC2CCCN2C(=O)C=CC3=CC=C(C=C3)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NNC 38-1202 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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